5-(thiophen-2-yl)-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)isoxazole-3-carboxamide

• IUPAC Name: 5-thiophen-2-yl-N-[(6-thiophen-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H12N6O2S2/c25-18(13-8-14(26-23-13)15-2-1-6-28-15)19-9-17-21-20-16-4-3-12(22-24(16)17)11-5-7-27-10-11/h1-8,10H,9H2,(H,19,25)
• InChI Key: WKQWWMNVBXLMKJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC(=NO2)C(=O)NCC3=NN=C4N3N=C(C=C4)C5=CSC=C5
• Molecular Formula: C18H12N6O2S2
• Molecular Weight: 408.5 g/mol

Description

5-(thiophen-2-yl)-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C18H12N6O2S2 and its molecular weight is 408.45. The purity is usually 95%.
BenchChem offers high-quality 5-(thiophen-2-yl)-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)isoxazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(thiophen-2-yl)-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)isoxazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Research on compounds like 5-(thiophen-2-yl)-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)isoxazole-3-carboxamide often involves the synthesis of complex heterocyclic structures that are of interest due to their potential biological activities. For instance, the synthesis of 2-substituted-4-([1,2,4]triazolo[1,5-a]pyridin-6-yl)-5-(6-methylpyridin-2-yl)imidazoles to optimize prototype inhibitors showcases the intricate methods used to create such compounds (Jin et al., 2014).

Potential Biological Activities

• The structural analogs of certain heterocyclic compounds have been synthesized and evaluated for their biological activities, such as tuberculostatic activity, indicating the potential of these compounds in medical and pharmaceutical research (Titova et al., 2019).
• Another study focused on the synthesis of imidazo and triazolopyridines from dithioesters highlights the versatility of these compounds in producing biologically relevant structures with potential applications in drug discovery (Ramesha et al., 2016).

Pharmacological Potential

• Compounds with structures similar to 5-(thiophen-2-yl)-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)isoxazole-3-carboxamide could also possess significant pharmacological potential, as evidenced by studies on compounds like 8-carbamoyl-3-methyl-imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-one showing antitumor activity and pharmacokinetics in mice (Stevens et al., 1987).